3-(dimethylamino)-2-(4-oxo-4H-1,3-benzothiazin-2-yl)acrylonitrile
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Overview
Description
3-(dimethylamino)-2-(4-oxo-4H-1,3-benzothiazin-2-yl)acrylonitrile (DMBT-2) is an organic compound that has been studied for its potential applications in the research and development of pharmaceuticals and other products. It is a member of the benzothiazine family and is formed by the condensation of dimethylaminoacrylonitrile and 4-oxo-4H-1,3-benzothiazin-2-yl chloride. DMBT-2 is a white crystalline solid that is soluble in water and organic solvents.
Scientific Research Applications
3-(dimethylamino)-2-(4-oxo-4H-1,3-benzothiazin-2-yl)acrylonitrile has been studied for its potential applications in the research and development of pharmaceuticals and other products. It has been studied for its ability to bind to certain proteins, which could potentially be used to develop new drugs. It has also been studied for its potential use as a biomarker for certain diseases, such as cancer. Additionally, 3-(dimethylamino)-2-(4-oxo-4H-1,3-benzothiazin-2-yl)acrylonitrile has been studied for its potential use as a preservative for food and cosmetics, and for its potential use as a biocatalyst in organic synthesis.
Mechanism of Action
The mechanism of action of 3-(dimethylamino)-2-(4-oxo-4H-1,3-benzothiazin-2-yl)acrylonitrile is not yet fully understood. However, it is known that it binds to certain proteins, which could potentially be used to develop new drugs. Additionally, it is known that it has the ability to interact with certain enzymes and receptors, which could potentially be used to modulate the activity of certain pathways in the body.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-(dimethylamino)-2-(4-oxo-4H-1,3-benzothiazin-2-yl)acrylonitrile are not yet fully understood. However, it has been studied for its potential use as a biomarker for certain diseases, such as cancer, and for its potential use as a preservative for food and cosmetics. Additionally, it has been studied for its potential use as a biocatalyst in organic synthesis.
Advantages and Limitations for Lab Experiments
The advantages of using 3-(dimethylamino)-2-(4-oxo-4H-1,3-benzothiazin-2-yl)acrylonitrile in laboratory experiments include its low cost, its stability in aqueous solutions, and its ability to bind to certain proteins. Additionally, it is relatively easy to synthesize and can be used in a variety of applications.
The limitations of using 3-(dimethylamino)-2-(4-oxo-4H-1,3-benzothiazin-2-yl)acrylonitrile in laboratory experiments include its limited solubility in organic solvents, its instability in non-aqueous solutions, and its potential toxicity. Additionally, it is not yet fully understood how it interacts with certain enzymes and receptors, and its potential use as a drug or a biomarker has not yet been fully explored.
Future Directions
The potential future directions for research into 3-(dimethylamino)-2-(4-oxo-4H-1,3-benzothiazin-2-yl)acrylonitrile include further exploration of its ability to bind to certain proteins and its potential use as a drug or a biomarker. Additionally, further research into its biochemical and physiological effects, as well as its potential applications in organic synthesis, could help to further elucidate its mechanism of action and its potential uses. Additionally, further research into its solubility in organic solvents and its stability in non-aqueous solutions could help to improve its usability in laboratory experiments. Finally, further research into its potential toxicity could help to ensure its safety for use in pharmaceuticals and other products.
Synthesis Methods
3-(dimethylamino)-2-(4-oxo-4H-1,3-benzothiazin-2-yl)acrylonitrile can be synthesized from dimethylaminoacrylonitrile and 4-oxo-4H-1,3-benzothiazin-2-yl chloride in a two-step process. The first step involves the reaction of dimethylaminoacrylonitrile with 4-oxo-4H-1,3-benzothiazin-2-yl chloride in the presence of a base, such as potassium carbonate, to form the intermediate product, 4-oxo-4H-1,3-benzothiazin-2-yl acrylonitrile. The second step involves the condensation of the intermediate product with dimethylaminoacrylonitrile in the presence of an acid, such as hydrochloric acid, to form 3-(dimethylamino)-2-(4-oxo-4H-1,3-benzothiazin-2-yl)acrylonitrile.
properties
IUPAC Name |
(E)-3-(dimethylamino)-2-(4-oxo-1,3-benzothiazin-2-yl)prop-2-enenitrile |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H11N3OS/c1-16(2)8-9(7-14)13-15-12(17)10-5-3-4-6-11(10)18-13/h3-6,8H,1-2H3/b9-8+ |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MYMCRUWTLYXHQZ-CMDGGOBGSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C=C(C#N)C1=NC(=O)C2=CC=CC=C2S1 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CN(C)/C=C(\C#N)/C1=NC(=O)C2=CC=CC=C2S1 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H11N3OS |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
257.31 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-(dimethylamino)-2-(4-oxo-4H-1,3-benzothiazin-2-yl)acrylonitrile |
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